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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B15555174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, operational, and disposal guidance for handling DL-
Mannitol-13C in a laboratory setting. The following procedures are designed to ensure the safe

handling of this stable isotope-labeled compound and maintain sample integrity.

Personal Protective Equipment (PPE)
While DL-Mannitol-13C is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to prevent contamination and ensure user safety.[1][2]

The recommended personal protective equipment is summarized below.
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PPE Category Item Specification Rationale

Eye Protection

Safety glasses with

side shields or

chemical goggles

ANSI Z87.1 compliant

Protects eyes from

potential splashes and

airborne particles.[3]

[4]

Hand Protection Nitrile gloves
Powder-free,

chemically resistant

Prevents skin contact

and contamination of

the sample.[3][5]

Body Protection Laboratory coat Standard

Protects skin and

clothing from spills.[3]

[6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling is crucial to maintain the chemical and isotopic purity of DL-Mannitol-13C.

1. Preparation:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powdered form to minimize aerosolization.[3]

Ensure the designated handling area is clean to avoid cross-contamination.[3]

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials) before handling the

compound.

2. Weighing and Aliquoting:

When weighing the powder, use a draft-shielded balance or perform the task within a fume

hood to prevent the dispersal of dust.[3]

Use clean, dedicated utensils for handling to prevent contamination.[5]

Close the container tightly after use to protect the product's integrity.

3. Dissolution:
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If preparing a solution, add the solvent to the accurately weighed DL-Mannitol-13C.

Ensure the chosen solvent is compatible with the experimental procedure and will not

interfere with downstream analysis.

4. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Disposal Plan
Waste containing DL-Mannitol-13C should be managed in accordance with local, state, and

federal regulations for chemical waste.[3]

Waste Type Disposal Procedure

Unused Product

Dispose of as chemical waste through a

licensed disposal company. Do not discharge

into sewer systems.[7]

Contaminated Materials (e.g., gloves, wipes,

vials)

Place in a designated, sealed waste container

for chemical waste.

Empty Containers

Handle uncleaned containers as you would the

product itself. They can be triple-rinsed (or

equivalent) before disposal, with the rinseate

collected as chemical waste.[7]

Experimental Workflow: Handling DL-Mannitol-13C
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Caption: Workflow for the safe handling of DL-Mannitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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